Cas no 933703-98-1 (2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid)

• Product Name: 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid
• CAS No: 933703-98-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5694459
• PubChem ID: 21222246
• Update Time: 2025-07-22

2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid
• 2-(3,4-dihydro-2H-1-benzopyran-8-yl)aceticacid
• SCHEMBL8473874
• 933703-98-1
• EN300-1137718
• 2H-1-Benzopyran-8-acetic acid, 3,4-dihydro-
• 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid

• Inchi： 1S/C11H12O3/c12-10(13)7-9-4-1-3-8-5-2-6-14-11(8)9/h1,3-4H,2,5-7H2,(H,12,13)
• InChI Key： JUDJGBSPCAJZJQ-UHFFFAOYSA-N
• SMILES： O1CCCC2C=CC=C(CC(=O)O)C1=2

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 367.5±21.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid

Professional Introduction to 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic Acid (CAS No. 933703-98-1)

2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid, identified by its Chemical Abstracts Service number CAS No. 933703-98-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its benzopyran core structure, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents. The benzopyran scaffold is a well-known pharmacophore, frequently encountered in natural products and synthetic drugs, owing to its ability to interact with various biological targets.

The structural features of 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid make it a promising candidate for further investigation. The presence of an acetic acid moiety suggests possible roles as a signaling molecule or an intermediate in metabolic pathways. Moreover, the dihydrobenzopyran ring system is known for its stability and flexibility, which can be advantageous in drug design. Recent studies have highlighted the importance of benzopyran derivatives in modulating enzyme activity and receptor binding, making this compound a subject of intense research.

In the realm of medicinal chemistry, the synthesis and characterization of 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid have been areas of active investigation. Researchers have developed various synthetic routes to access this compound, leveraging both classical organic reactions and modern catalytic methods. The synthesis often involves multi-step processes that require careful optimization to ensure high yield and purity. Advances in computational chemistry have also played a crucial role in predicting reaction outcomes and designing efficient synthetic strategies.

The biological activity of 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid has been explored in several preclinical studies. Initial screenings have indicated potential effects on inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, the compound has shown promise in inhibiting certain kinases and enzymes involved in cancer progression. These findings have prompted further investigation into its mechanism of action and potential therapeutic benefits.

The pharmacokinetic properties of 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid are also of great interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The compound's solubility and stability under physiological conditions are critical factors that determine its bioavailability and efficacy. Researchers are employing advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to analyze these properties in detail.

In conclusion, 2-(3,4-Dihydro-2h-1-benzopyran-8-yl)acetic acid (CAS No. 933703-98-1) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and optimize synthetic methodologies, this molecule is poised to contribute to the development of innovative treatments for various diseases.